Cas no 167364-27-4 (ethyl 4-hydroxypiperidine-4-carboxylate)

• Product Name: ethyl 4-hydroxypiperidine-4-carboxylate
• CAS No: 167364-27-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 1107367
• PubChem ID: 22717992
• Update Time: 2025-11-02

ethyl 4-hydroxypiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-4-Piperidinecarboxylic acid ethyl ester
• ethyl 4-hydroxypiperidine-4-carboxylate
• EN300-146514
• 167364-27-4
• DA-09488
• starbld0000570
• SB42561
• AKOS011495351
• WEJQDOQJHKHPNU-UHFFFAOYSA-N
• SCHEMBL1282033
• Ethyl4-hydroxypiperidine-4-carboxylate

• Inchi： 1S/C8H15NO3/c1-2-12-7(10)8(11)3-5-9-6-4-8/h9,11H,2-6H2,1H3
• InChI Key： WEJQDOQJHKHPNU-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCC)CCNCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4-hydroxypiperidine-4-carboxylate

Ethyl 4-Hydroxypiperidine-4-Carboxylate (CAS 167364-27-4): Properties, Applications, and Market Insights

Ethyl 4-hydroxypiperidine-4-carboxylate (CAS 167364-27-4) is a versatile piperidine derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its hydroxyl and ester functional groups, has garnered attention due to its unique structural properties and potential in drug discovery. In this article, we explore its chemical properties, synthetic applications, and emerging trends in the market.

The molecular formula of ethyl 4-hydroxypiperidine-4-carboxylate is C₈H₁₅NO₃, with a molecular weight of 173.21 g/mol. Its structure features a piperidine ring substituted at the 4-position with both a hydroxyl group and an ethyl carboxylate moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis, particularly in the preparation of bioactive molecules and pharmaceutical ingredients.

One of the key reasons for the growing interest in ethyl 4-hydroxypiperidine-4-carboxylate is its role in the development of central nervous system (CNS) drugs. Researchers have utilized this compound in the synthesis of neuromodulators and receptor ligands, addressing conditions such as anxiety and cognitive disorders. Its structural flexibility allows for modifications that enhance drug bioavailability and target specificity.

In addition to pharmaceutical applications, ethyl 4-hydroxypiperidine-4-carboxylate is employed in asymmetric synthesis and chiral auxiliaries. Its ability to act as a building block for complex molecules has made it a staple in academic and industrial laboratories. Recent studies highlight its use in catalysis and green chemistry, aligning with the global push for sustainable synthetic methods.

The market for piperidine derivatives like ethyl 4-hydroxypiperidine-4-carboxylate is expanding, driven by increased demand for specialty chemicals and custom synthesis. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-purity batches of this compound to support drug development pipelines. Suppliers are also optimizing production processes to meet GMP standards and ensure consistency in quality.

For researchers and industry professionals, understanding the stability and storage conditions of ethyl 4-hydroxypiperidine-4-carboxylate is critical. The compound is typically stored under inert conditions to prevent degradation, and its solubility profile (e.g., in water, ethanol, and DMSO) facilitates its use in various reaction systems. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity.

Emerging trends in AI-driven drug discovery have further highlighted the importance of ethyl 4-hydroxypiperidine-4-carboxylate. Computational models often identify piperidine-based scaffolds as promising candidates for lead optimization, reinforcing the compound's relevance in modern medicinal chemistry. Additionally, its compatibility with high-throughput screening platforms makes it a valuable asset in preclinical research.

In conclusion, ethyl 4-hydroxypiperidine-4-carboxylate (CAS 167364-27-4) is a multifaceted compound with broad applications in pharmaceuticals and synthetic chemistry. Its role in CNS drug development, catalysis, and sustainable synthesis underscores its importance in both academic and industrial settings. As the demand for high-quality intermediates grows, this compound is poised to remain a key player in the specialty chemicals market.